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Compound of Interest

Compound Name:
Tert-butyl 3-methylenepyrrolidine-

1-carboxylate

Cat. No.: B041831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical information and safety

data for tert-butyl 3-methylidenepyrrolidine-1-carboxylate (CAS Number: 114214-71-0). This

compound is primarily utilized as a key synthetic intermediate in the development of complex

pharmaceutical agents.

Chemical Information
tert-Butyl 3-methylidenepyrrolidine-1-carboxylate is a pyrrolidine derivative protected by a tert-

butoxycarbonyl (Boc) group. This structure makes it a valuable building block in medicinal

chemistry, particularly for the synthesis of fluorinated heterocyclic compounds.
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Property Value Source

CAS Number 114214-71-0 ChemScene[1]

Molecular Formula C₁₀H₁₇NO₂ ChemScene[1]

Molecular Weight 183.25 g/mol ChemScene[1]

IUPAC Name

tert-butyl 3-

methylidenepyrrolidine-1-

carboxylate

LGC Standards[2]

Synonyms

3-Methylenepyrrolidine-1-

carboxylic Acid tert-Butyl Ester,

N-Boc-3-methylenepyrrolidine

ChemicalBook[3]

Appearance

Not explicitly stated, likely a

liquid based on physical

properties.

N/A

Boiling Point 236.7 ± 29.0 °C at 760 mmHg N/A

Density 1.01 ± 0.1 g/cm³ N/A

SMILES
CC(C)

(C)OC(=O)N1CCC(=C)C1
ChemScene[1]

InChI

InChI=1S/C10H17NO2/c1-8-5-

6-11(7-8)9(12)13-

10(2,3)4/h1,5-7H2,2-4H3

LGC Standards[2]

Safety Data
Comprehensive toxicological data for tert-butyl 3-methylidenepyrrolidine-1-carboxylate is not

readily available in public databases, which is common for synthetic intermediates. The

following information is based on available Safety Data Sheets (SDS) for structurally related

compounds and supplier information.
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Hazard Information Details Source

GHS Pictograms TCI Chemicals[4]

Signal Word Warning TCI Chemicals[4]

Hazard Statements

H302: Harmful if swallowed.

H312: Harmful in contact with

skin. H315: Causes skin

irritation. H319: Causes

serious eye irritation. H332:

Harmful if inhaled.

TCI Chemicals[4]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P312: IF SWALLOWED:

Call a POISON CENTER or

doctor/physician if you feel

unwell. P302+P352: IF ON

SKIN: Wash with plenty of

water. P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

TCI Chemicals[4]

Note: This safety information should be used as a guide. Always refer to the specific Safety

Data Sheet provided by the supplier before handling the chemical.

Synthetic Applications
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tert-Butyl 3-methylidenepyrrolidine-1-carboxylate is a versatile intermediate for the synthesis of

more complex molecules, particularly fluorinated pyrrolidines and piperidines, which are of

interest in drug discovery.

Experimental Protocol: Synthesis of tert-Butyl 3-
methylidenepyrrolidine-1-carboxylate
A common synthetic route to tert-butyl 3-methylidenepyrrolidine-1-carboxylate involves a Wittig

reaction from N-Boc-3-pyrrolidinone.

Materials:

Methyltriphenylphosphonium bromide

n-Butyllithium (n-BuLi) in hexane

N-Boc-3-pyrrolidinone

Tetrahydrofuran (THF), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃)

Saturated aqueous ammonium chloride (NH₄Cl)

Diethyl ether (Et₂O)

Anhydrous magnesium sulfate (MgSO₄)

Hexane

Procedure:

A suspension of methyltriphenylphosphonium bromide in anhydrous THF is prepared in a

reaction vessel under an inert atmosphere.

The suspension is cooled to 0 °C, and n-butyllithium in hexane is added dropwise. The

mixture is stirred at this temperature to form the ylide.
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A solution of N-Boc-3-pyrrolidinone in anhydrous THF is then added to the reaction mixture.

The reaction is stirred at 0 °C and then allowed to warm to room temperature.

Upon completion, the reaction is quenched by the addition of saturated aqueous NaHCO₃

and NH₄Cl.

The aqueous layer is extracted with diethyl ether.

The combined organic layers are dried over anhydrous MgSO₄, filtered, and concentrated

under reduced pressure.

The crude product is purified by column chromatography on silica gel using a hexane/ethyl

acetate gradient to yield tert-butyl 3-methylidenepyrrolidine-1-carboxylate.

Below is a graphical representation of the synthetic workflow.
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Synthesis of tert-Butyl 3-methylidenepyrrolidine-1-carboxylate
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Caption: Synthetic workflow for tert-Butyl 3-methylidenepyrrolidine-1-carboxylate.
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Biological Activity and Signaling Pathways
As a synthetic intermediate, tert-butyl 3-methylidenepyrrolidine-1-carboxylate is not intended for

direct biological application. A thorough search of scientific literature and databases reveals no

published studies on the biological activity, mechanism of action, or involvement of this specific

compound in any signaling pathways. Its utility lies in its role as a precursor for the synthesis of

other molecules that may possess biological activity. For instance, it has been used in the

synthesis of novel pyrrolidine-2,5-dione inhibitors with potential anti-tumor properties.[5]

Conclusion
tert-Butyl 3-methylidenepyrrolidine-1-carboxylate (CAS 114214-71-0) is a valuable chemical

intermediate for the synthesis of complex heterocyclic molecules in the field of pharmaceutical

research and development. While information on its own biological activity is not available, its

role as a versatile building block is well-established. Researchers and chemists should handle

this compound with appropriate safety precautions as outlined in the available safety data and

the supplier's Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041831#cas-number-114214-71-0-chemical-
information-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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